Methyl 2'-amino-1-ethyl-6'-(furan-2-ylmethyl)-7'-methyl-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate

• IUPAC Name: methyl 2'-amino-1-ethyl-6'-(furan-2-ylmethyl)-7'-methyl-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
• InChI: InChI=1S/C25H23N3O6/c1-4-27-17-10-6-5-9-16(17)25(24(27)31)19-18(34-21(26)20(25)23(30)32-3)12-14(2)28(22(19)29)13-15-8-7-11-33-15/h5-12H,4,13,26H2,1-3H3
• InChI Key: RVLKCVOZGZLAFA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3(C1=O)C4=C(C=C(N(C4=O)CC5=CC=CO5)C)OC(=C3C(=O)OC)N
• Molecular Formula: C25H23N3O6
• Molecular Weight: 461.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an amino group, an ethyl group, a furan ring, a methyl group, a spiro[indole-3,4’-pyrano[3,2-c]pyridine] structure, and a carboxylate group. The presence of these functional groups suggests that the compound could have interesting chemical properties and reactivity.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo a variety of chemical reactions. For example, the amino group could participate in condensation reactions, and the furan ring could undergo electrophilic substitution reactions.

Scientific Research Applications

Synthesis Methodologies and Chemical Reactions

• The compound is involved in synthetic pathways that lead to the creation of novel heterocyclic compounds. For example, it can participate in reactions to form 4H-pyrano[3,2-c]pyridines through interactions with other chemical entities, demonstrating its versatility in the synthesis of functionalized molecules (R. Mekheimer, N. Mohamed, K. Sadek, 1997).
• The compound has been utilized in the synthesis of various derivatives with potential biological activity, highlighting its role in the development of new molecules with therapeutic potentials. For example, its derivatives were tested for cytotoxicity against cancer cell lines and showed promising biological activities (Weerachai Phutdhawong, Siwaporn Inpang, T. Taechowisan, Waya S. Phutdhawong, 2019).

Biological Activities

• Investigations into the compound's derivatives have revealed interesting biological properties. For instance, certain derivatives exhibit potent biological activity, including cytotoxic effects against cancer cell lines and antimicrobial effects, suggesting its utility in developing new therapeutic agents (Weerachai Phutdhawong et al., 2019).
• The compound serves as a scaffold for further chemical modifications, leading to the synthesis of molecules with diverse biological activities, which are crucial for the advancement of medicinal chemistry and drug discovery processes.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s a drug, its mechanism of action would depend on its target in the body. Furan derivatives have been found to inhibit tubulin polymerization or depolymerization.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and testing its safety.